Cas no 95461-35-1 (3,6,9,12-Tetraazadispiro[5.2.5.2]hexadecan-9,6-ium,3,12-bis[1-oxo-3-[(phenylmethyl)amino]propyl]-, chloride (1:2))

• Product Name: 3,6,9,12-Tetraazadispiro[5.2.5.2]hexadecan-9,6-ium,3,12-bis[1-oxo-3-[(phenylmethyl)amino]propyl]-, chloride (1:2)
• CAS No: 95461-35-1
• MF: C₃₂H₄₈Cl₂N₆O₂
• MW: 619.668525695801
• CID: 813397
• PubChem ID: 13397723
• Update Time: 2025-04-19

3,6,9,12-Tetraazadispiro[5.2.5.2]hexadecan-9,6-ium,3,12-bis[1-oxo-3-[(phenylmethyl)amino]propyl]-, chloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraazadispiro[5.2.5.2]hexadecan-9,6-ium,3,12-bis[1-oxo-3-[(phenylmethyl)amino]propyl]-, chloride (1:2)
• 3-(benzylamino)-1-[12-[3-(benzylamino)propanoyl]-3,12-diaza-6,9-diazoniadispiro[5.2.5⁹.2⁶]hexadecan-3-yl]propan-1-one,dichloride
• DTXSID70914988
• 3,12-Diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane, 3,12-bis(1-oxo-3-((phenylmethyl)amino)propyl)-, dichloride
• 3,12-Bis[3-(benzylamino)propanoyl]-3,6,9,12-tetraazadispiro[5.2.5~9~.2~6~]hexadecane-6,9-diium dichloride
• N,N'''-Di(beta-(N-benzyl)aminopropionyl)-N',N''-dispirotripiperazinium dichloride
• 95461-35-1

• Inchi： 1S/C32H48N6O2.2ClH/c39-31(11-13-33-27-29-7-3-1-4-8-29)35-15-19-37(20-16-35)23-25-38(26-24-37)21-17-36(18-22-38)32(40)12-14-34-28-30-9-5-2-6-10-30;;/h1-10,33-34H,11-28H2;2*1H/q+2;;/p-2
• InChI Key： LWIFNJYKWWTECW-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].O=C(CCNCC1C=CC=CC=1)N1CC[N+]2(CC1)CC[N+]1(CCN(C(CCNCC3C=CC=CC=3)=O)CC1)CC2

Computed Properties

• Exact Mass: 618.3215802g/mol
• Monoisotopic Mass: 618.3215802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų